Cas no 1217834-81-5 ((1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester)
1217834-81-5 structure
Product Name:(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester
CAS No:1217834-81-5
MF:C14H22O4
MW:254.322084903717
CID:1062825
PubChem ID:12016167
Update Time:2025-04-20
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
- Ethyl (1R,5S,6R)-5-(1-ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
- 3W2K295MAX
- 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, (1R,5S,6R)-
- 2413185-89-2
- Ethyl (1R,5S,6R)-5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
- CS-0164917
- (1R,5S,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
- DB-309652
- (1R,5S,6R)-Ethyl 5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
- (1R,5S,6R)-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester
- (1R,5S,6R)-Ethyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate (Oseltamivir Impurity pound(c)
- (1R,5S,6R)-rel-Ethyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
- ethyl (1R,5S,6R)-5-pentan-3-yloxy-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
- 1217834-81-5
- 347378-74-9
- (1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester
-
- Inchi: 1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12+,13-/m0/s1
- InChI Key: XZXCGRFGEVXWIT-XQQFMLRXSA-N
- SMILES: O1[C@@H]2CC(C(=O)OCC)=C[C@@H]([C@H]12)OC(CC)CC
Computed Properties
- Exact Mass: 254.15180918g/mol
- Monoisotopic Mass: 254.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 48.1Ų
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E925695-10mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 10mg |
$ 230.00 | 2023-09-07 | ||
| TRC | E925695-25mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 25mg |
$ 420.00 | 2023-09-07 | ||
| TRC | E925695-250mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 250mg |
$ 3249.00 | 2023-09-07 | ||
| A2B Chem LLC | AE39913-10mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 10mg |
$345.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39913-25mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 25mg |
$529.00 | 2024-04-20 | ||
| A2B Chem LLC | AE39913-250mg |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylic Acid Ethyl Ester |
1217834-81-5 | 250mg |
$3276.00 | 2024-04-20 |
(1R,5R,6R)-rel-5-(1-Ethylpropoxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylic Acid Ethyl Ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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